Cas no 386279-14-7 ([(4-Bromo-2-fluorophenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate)

• Product Name: [(4-Bromo-2-fluorophenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate
• CAS No: 386279-14-7
• MF: C₁₄H₉BrClFN₂O₃
• MW: 387.588265180588
• CID: 6305327
• PubChem ID: 2466685
• Update Time: 2025-05-22

[(4-Bromo-2-fluorophenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033613211
• Oprea1_192498
• AB00720456-01
• Z18370595
• EN300-26602058
• [(4-bromo-2-fluorophenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate
• 386279-14-7
• [(4-Bromo-2-fluorophenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C14H9BrClFN2O3/c15-9-2-3-11(10(17)5-9)19-13(20)7-22-14(21)8-1-4-12(16)18-6-8/h1-6H,7H2,(H,19,20)
• InChI Key： QTNARRRUDBGCSH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)NC(COC(C1C=NC(=CC=1)Cl)=O)=O

Computed Properties

• Exact Mass: 385.94691g/mol
• Monoisotopic Mass: 385.94691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.3Ų

Additional information on [(4-Bromo-2-fluorophenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate

[(4-Bromo-2-fluorophenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate: A Comprehensive Overview

CAS No 386279-14-7, commonly referred to as [(4-Bromo-2-fluorophenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated and fluorinated phenyl group with a pyridine ring, making it a valuable molecule for research and development purposes.

The molecular structure of [(4-Bromo-2-fluorophenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate is intriguing due to the presence of multiple functional groups. The phenyl ring contains both bromine and fluorine substituents, which contribute to its electronic properties and reactivity. The pyridine ring, on the other hand, introduces aromaticity and additional functional groups that can participate in various chemical reactions. These features make the compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery. Its unique combination of substituents allows for modulation of pharmacokinetic properties, such as solubility and bioavailability. Researchers have explored its use as a precursor in the synthesis of bioactive molecules, particularly in the development of antiviral and anticancer agents. The incorporation of bromine and chlorine atoms into the structure provides opportunities for tuning the molecule's activity through halogen bonding interactions.

In addition to its role in pharmaceuticals, CAS No 386279-14-7 has found applications in agrochemicals. Its ability to interact with biological systems makes it a candidate for herbicide or insecticide development. Recent advancements in green chemistry have also led to investigations into its use as a catalyst or ligand in asymmetric synthesis, further expanding its utility.

The synthesis of [(4-Bromo-2-fluorophenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate involves multi-step reactions that require precise control over reaction conditions. Researchers have optimized synthetic routes to improve yield and purity, often employing techniques such as microwave-assisted synthesis or catalytic methods. These improvements have made the compound more accessible for large-scale production and industrial applications.

From an environmental perspective, understanding the fate and transport of this compound is crucial. Studies have shown that its persistence in different environments varies depending on factors such as pH and temperature. This information is vital for assessing its potential impact on ecosystems and ensuring safe handling practices.

In conclusion, CAS No 386279-14-7, or [(4-Bromo-2-fluorophenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate, stands out as a significant molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a key player in future research and development efforts.